Cas no 447464-03-1 (2-Fluoro-3-iodobenzoic acid)

2-Fluoro-3-iodobenzoic acid is a halogenated benzoic acid derivative with a fluorine atom at the 2-position and an iodine substituent at the 3-position of the aromatic ring. This compound serves as a versatile intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications, where its unique substitution pattern enables selective functionalization. The presence of both fluorine and iodine enhances its reactivity in cross-coupling reactions, such as Suzuki or Sonogashira couplings, facilitating the construction of complex molecular architectures. Its benzoic acid moiety also allows for further derivatization, including esterification or amidation. The compound’s well-defined structure and stability make it suitable for research and industrial-scale synthesis.
2-Fluoro-3-iodobenzoic acid structure
2-Fluoro-3-iodobenzoic acid structure
Product name:2-Fluoro-3-iodobenzoic acid
CAS No:447464-03-1
MF:C7H4FIO2
MW:266.008337974548
MDL:MFCD07774248
CID:820612
PubChem ID:11054589

2-Fluoro-3-iodobenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-Fluoro-3-iodobenzoic acid
    • ACT00539
    • ANW-49384
    • CL8043
    • CTK7I8811
    • PubChem1383
    • SureCN363107
    • BENZOIC ACID, 2-FLUORO-3-IODO-
    • FVLHWICBHZCKED-UHFFFAOYSA-N
    • 2-FLUORO-3-IODOBENZOICACID
    • DT1706
    • SBB102975
    • CM12731
    • AM62553
    • PC32730
    • RP29477
    • LS10522
    • LF10837
    • FCH1385290
    • AS06843
    • 2-Fluoro-3-iodobenzoic acid, AldrichCPR
    • AX8161253
    • AB0031398
    • X4483
    • ST24027992
    • CS-W006030
    • SCHEMBL363107
    • SY107047
    • EN300-123551
    • Z1269149504
    • 447464-03-1
    • 2-fluoro-3-iodo-benzoic Acid
    • DTXSID30453565
    • AKOS015919935
    • GS-4034
    • J-509369
    • MFCD07774248
    • 3-Iodo-2-fluorobenzoic acid;Benzoic acid, 2-fluoro-3-iodo
    • MDL: MFCD07774248
    • Inchi: 1S/C7H4FIO2/c8-6-4(7(10)11)2-1-3-5(6)9/h1-3H,(H,10,11)
    • InChI Key: FVLHWICBHZCKED-UHFFFAOYSA-N
    • SMILES: IC1=C([H])C([H])=C([H])C(C(=O)O[H])=C1F

Computed Properties

  • Exact Mass: 265.92401g/mol
  • Monoisotopic Mass: 265.92401g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 163
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 37.3
  • XLogP3: 2.2

Experimental Properties

  • Density: 2.074±0.06 g/cm3 (20 ºC 760 Torr),
  • Solubility: Very slightly soluble (0.45 g/l) (25 º C),

2-Fluoro-3-iodobenzoic acid Security Information

  • Hazard Category Code: 25
  • Safety Instruction: 45
  • Hazardous Material Identification: T

2-Fluoro-3-iodobenzoic acid Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Ambeed
A126287-25g
2-Fluoro-3-iodobenzoic acid
447464-03-1 95%
25g
$281.0 2025-02-21
Apollo Scientific
PC32730-1g
2-Fluoro-3-iodobenzoic acid
447464-03-1
1g
£26.00 2025-02-21
Ambeed
A126287-5g
2-Fluoro-3-iodobenzoic acid
447464-03-1 95%
5g
$79.0 2025-02-21
Ambeed
A126287-10g
2-Fluoro-3-iodobenzoic acid
447464-03-1 95%
10g
$143.0 2025-02-21
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1063729-25g
2-Fluoro-3-iodobenzoic acid
447464-03-1 98%
25g
¥1664.00 2024-05-13
Enamine
EN300-123551-2.5g
2-fluoro-3-iodobenzoic acid
447464-03-1 95%
2.5g
$66.0 2023-07-08
Chemenu
CM157821-10g
2-Fluoro-3-iodobenzoic acid
447464-03-1 95%
10g
$207 2021-06-17
Chemenu
CM157821-25g
2-Fluoro-3-iodobenzoic acid
447464-03-1 95%
25g
$468 2021-06-17
Apollo Scientific
PC32730-5g
2-Fluoro-3-iodobenzoic acid
447464-03-1
5g
£78.00 2025-02-21
Alichem
A013033213-250mg
2-Fluoro-3-iodobenzoic acid
447464-03-1 97%
250mg
$484.80 2023-09-01

2-Fluoro-3-iodobenzoic acid Related Literature

  • 1. The synthesis of novel highly substituted benzene derivatives for use in palladium-catalysed cross-coupling reactions
    Michael Hird,Robert A. Lewis,Kenneth J. Toyne,Jonathan J. West,Michael K. Wilson J. Chem. Soc. Perkin Trans. 1 1998 3479

Additional information on 2-Fluoro-3-iodobenzoic acid

Comprehensive Guide to 2-Fluoro-3-iodobenzoic acid (CAS No. 447464-03-1): Properties, Applications, and Industry Insights

2-Fluoro-3-iodobenzoic acid (CAS No. 447464-03-1) is a halogenated benzoic acid derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its fluoro and iodo substituents, serves as a versatile building block in organic synthesis. Its unique structural features make it invaluable for designing drug intermediates, ligands for catalysis, and functional materials. Researchers frequently search for "2-Fluoro-3-iodobenzoic acid synthesis" or "CAS 447464-03-1 applications," reflecting its growing relevance in modern chemistry.

The molecular structure of 2-Fluoro-3-iodobenzoic acid combines the electron-withdrawing properties of fluorine and the heavy atom effect of iodine, enabling diverse reactivity patterns. This duality is exploited in cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal for constructing complex molecules. Recent trends in "green chemistry" have also spurred interest in optimizing its synthesis to minimize waste, aligning with the demand for sustainable chemical processes.

In the pharmaceutical sector, 447464-03-1 is often utilized to develop targeted therapies, particularly in oncology and neurology. Its halogenated aromatic core facilitates interactions with biological targets, making it a candidate for kinase inhibitors or GPCR modulators. Queries like "2-Fluoro-3-iodobenzoic acid in drug discovery" highlight its role in addressing unmet medical needs, such as resistant infections or neurodegenerative diseases.

Beyond medicine, this compound finds applications in material science, where its halogen atoms contribute to the design of liquid crystals or OLED components. The rise of "smart materials" and "flexible electronics" has further amplified its importance. Analytical techniques like HPLC, NMR, and mass spectrometry are critical for quality control, ensuring purity for high-performance applications.

Regulatory compliance and safety are paramount when handling 2-Fluoro-3-iodobenzoic acid. While not classified as hazardous under standard protocols, proper personal protective equipment (PPE) and ventilation systems are recommended during lab use. Environmental considerations, such as "biodegradability of halogenated compounds," are also emerging as key discussion points among researchers.

In summary, CAS 447464-03-1 exemplifies the intersection of innovation and practicality in chemical research. Its adaptability across industries—from life sciences to advanced materials—ensures its continued prominence. For those exploring "buy 2-Fluoro-3-iodobenzoic acid" or "custom synthesis services," partnering with reputable suppliers guarantees access to high-quality batches tailored to specific project requirements.

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Amadis Chemical Company Limited
(CAS:447464-03-1)2-Fluoro-3-iodobenzoic acid
A20336
Purity:99%/99%
Quantity:25g/100g
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